Cas no 1806153-06-9 (3-Bromo-6-chloro-2-cyano-5-(trifluoromethoxy)pyridine)

• Product Name: 3-Bromo-6-chloro-2-cyano-5-(trifluoromethoxy)pyridine
• CAS No: 1806153-06-9
• MF: C₇HBrClF₃N₂O
• MW: 301.447849988937
• CID: 4910515
• Update Time: 2025-06-08

3-Bromo-6-chloro-2-cyano-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-chloro-2-cyano-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7HBrClF3N2O/c8-3-1-5(15-7(10,11)12)6(9)14-4(3)2-13/h1H
• InChI Key： YVRVDQJQKYPOJS-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)N=C(C(=C1)OC(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 279
• XLogP3: 3.7
• Topological Polar Surface Area: 45.9

Additional information on 3-Bromo-6-chloro-2-cyano-5-(trifluoromethoxy)pyridine

Comprehensive Overview of 3-Bromo-6-chloro-2-cyano-5-(trifluoromethoxy)pyridine (CAS No. 1806153-06-9)

The compound 3-Bromo-6-chloro-2-cyano-5-(trifluoromethoxy)pyridine (CAS No. 1806153-06-9) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. With its unique molecular structure featuring bromine, chlorine, cyano, and trifluoromethoxy functional groups, this compound serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel heterocyclic compounds and bioactive molecules.

One of the key reasons for the growing interest in 3-Bromo-6-chloro-2-cyano-5-(trifluoromethoxy)pyridine is its role in the synthesis of advanced pharmaceutical intermediates. The presence of multiple halogen atoms and the cyano group makes it an excellent candidate for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in creating complex molecules used in drug discovery, particularly for targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have highlighted its utility in designing kinase inhibitors and antiviral agents, aligning with the global demand for innovative therapeutics.

In the agrochemical sector, 3-Bromo-6-chloro-2-cyano-5-(trifluoromethoxy)pyridine is valued for its potential in developing next-generation pesticides and herbicides. The trifluoromethoxy group enhances the lipophilicity and metabolic stability of agrochemicals, improving their efficacy against resistant pests. This aligns with the industry's focus on sustainable agriculture and environmental safety, as stakeholders seek alternatives to traditional chemicals with lower ecological impact. Searches for halogenated pyridine derivatives and green chemistry solutions have surged, reflecting this trend.

From a material science perspective, this compound's unique electronic properties make it a candidate for organic electronics and photovoltaic materials. The integration of cyano and trifluoromethoxy groups can tune the optoelectronic characteristics of polymers, enabling advancements in flexible displays and solar cells. As the demand for renewable energy technologies grows, researchers are investigating such derivatives to improve device efficiency and scalability.

The synthesis and handling of 3-Bromo-6-chloro-2-cyano-5-(trifluoromethoxy)pyridine require expertise in organofluorine chemistry and halogenation techniques. Analytical methods like HPLC, NMR, and mass spectrometry are essential for quality control, ensuring purity and consistency for industrial applications. FAQs such as "How to store halogenated pyridines?" and "What solvents are compatible with trifluoromethoxy compounds?" are common among users, underscoring the need for detailed technical guidance.

In summary, 3-Bromo-6-chloro-2-cyano-5-(trifluoromethoxy)pyridine (CAS No. 1806153-06-9) represents a cutting-edge chemical building block with multidisciplinary relevance. Its applications span drug development, agrochemical innovation, and advanced materials, making it a focal point for R&D investments. As scientific inquiries into functionalized pyridines and fluorinated compounds continue to rise, this compound is poised to play a pivotal role in shaping future technologies.